Cas no 465514-65-2 (2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone)

2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone structure
465514-65-2 structure
Product Name:2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone
CAS No:465514-65-2
MF:C13H10ClNO
MW:231.677602291107
CID:930430
PubChem ID:3619454
Update Time:2025-04-19

2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone
    • 2-(2-CHLOROPHENYL)-1-(4-PYRIDINYL)-1-ETHANONE,95+
    • 2-(2-chlorophenyl)-1-(4-pyridinyl)Ethanone
    • 2-(2-CHLOROPHENYL)-1-(PYRIDIN-4-YL)ETHAN-1-ONE
    • 2-(2-chlorophenyl)-1-pyridin-4-ylethanone
    • AC1MUJLV
    • AG-A-28538
    • CTK7F9920
    • KB-85631
    • MO00227
    • MolPort-002-909-653
    • 2-(2-Chlorophenyl)-1-(pyridin-4-yl)ethanone
    • 2-(2-CHLOROPHENYL)-1-(4-PYRIDINYL)-1-ETHANONE,95%+
    • DTXSID90394364
    • 465514-65-2
    • Inchi: 1S/C13H10ClNO/c14-12-4-2-1-3-11(12)9-13(16)10-5-7-15-8-6-10/h1-8H,9H2
    • InChI Key: FDARMWFRSMPFOA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CC(C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 231.0450916g/mol
  • Monoisotopic Mass: 231.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30Ų
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